N-(2-methoxyethyl)-2,2-diphenylacetamide

• Molecular Formula: C17H19NO2
• Molecular Weight: 269.34 g/mol
• IUPAC Name: N-(2-methoxyethyl)-2,2-diphenylacetamide
• InChI: InChI=1S/C17H19NO2/c1-20-13-12-18-17(19)16(14-8-4-2-5-9-14)15-10-6-3-7-11-15/h2-11,16H,12-13H2,1H3,(H,18,19)
• InChI Key: NJHPGSUPPSGBEL-UHFFFAOYSA-N
• SMILES: COCCNC(=O)C(C1=CC=CC=C1)C2=CC=CC=C2

Description

N-(2-methoxyethyl)-2,2-diphenylacetamide, also known as diphenylacetyl-N-methoxyethylamide (DMEA), is a chemical compound that has been extensively studied for its potential applications in various fields of science. It is a white crystalline solid that is soluble in organic solvents such as ethanol and chloroform but insoluble in water.

Scientific Research Applications

N-(2-methoxyethyl)-2,2-N-(2-methoxyethyl)-2,2-diphenylacetamideamide has been studied for its potential applications in various fields of science, including medicinal chemistry, pharmacology, and materials science. In medicinal chemistry, it has been investigated as a potential drug candidate for the treatment of various diseases such as cancer, inflammation, and pain. In pharmacology, it has been used as a tool compound to study the mechanism of action of certain receptors and enzymes. In materials science, it has been explored as a potential building block for the synthesis of novel materials with unique properties.

Mechanism of Action

The mechanism of action of N-(2-methoxyethyl)-2,2-N-(2-methoxyethyl)-2,2-diphenylacetamideamide is not fully understood, but it is believed to act as a modulator of certain receptors and enzymes in the body. It has been shown to interact with the cannabinoid CB1 receptor, the opioid receptor, and the transient receptor potential vanilloid 1 (TRPV1) channel. It has also been shown to inhibit the activity of certain enzymes such as fatty acid amide hydrolase (FAAH) and monoacylglycerol lipase (MAGL), which are involved in the metabolism of endocannabinoids.
Biochemical and Physiological Effects:
N-(2-methoxyethyl)-2,2-N-(2-methoxyethyl)-2,2-diphenylacetamideamide has been shown to have various biochemical and physiological effects in vitro and in vivo. It has been reported to have analgesic, anti-inflammatory, and anti-cancer properties. It has also been shown to modulate the release of neurotransmitters such as dopamine, serotonin, and noradrenaline. In addition, it has been demonstrated to have antioxidant and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-methoxyethyl)-2,2-N-(2-methoxyethyl)-2,2-diphenylacetamideamide is its versatility in terms of its potential applications in various fields of science. It is also relatively easy to synthesize and purify, making it accessible to researchers. However, one of the main limitations is its poor solubility in water, which can limit its use in certain experiments. In addition, its mechanism of action is not fully understood, which can make it difficult to interpret certain results.

Future Directions

There are several future directions for research on N-(2-methoxyethyl)-2,2-N-(2-methoxyethyl)-2,2-diphenylacetamideamide. One potential direction is to further investigate its potential as a drug candidate for the treatment of various diseases such as cancer, inflammation, and pain. Another direction is to explore its potential as a tool compound for the study of certain receptors and enzymes. In addition, there is potential for the synthesis of novel materials using N-(2-methoxyethyl)-2,2-N-(2-methoxyethyl)-2,2-diphenylacetamideamide as a building block. Overall, there is still much to be learned about the properties and potential applications of N-(2-methoxyethyl)-2,2-N-(2-methoxyethyl)-2,2-diphenylacetamideamide, and future research is likely to reveal new and exciting possibilities.

Synthesis Methods

The synthesis of N-(2-methoxyethyl)-2,2-N-(2-methoxyethyl)-2,2-diphenylacetamideamide involves the reaction of N-(2-methoxyethyl)-2,2-diphenylacetamideic acid with N-methoxyethylamine in the presence of a dehydrating agent such as thionyl chloride. The reaction is carried out under reflux conditions, and the resulting product is purified by recrystallization from a suitable solvent such as ethanol or acetone. The yield of the reaction is typically around 70-80%.